Cas no 451476-66-7 (3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide)

• Product Name: 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide
• CAS No: 451476-66-7
• MF: C₂₇H₂₉FN₂O₃S
• MW: 480.594169378281
• CID: 6529937
• Update Time: 2025-06-23

3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide
• 3-((4-benzylpiperidin-1-yl)sulfonyl)-N-(4-ethylphenyl)-4-fluorobenzamide
• Benzamide, N-(4-ethylphenyl)-4-fluoro-3-[[4-(phenylmethyl)-1-piperidinyl]sulfonyl]-

• Inchi： 1S/C27H29FN2O3S/c1-2-20-8-11-24(12-9-20)29-27(31)23-10-13-25(28)26(19-23)34(32,33)30-16-14-22(15-17-30)18-21-6-4-3-5-7-21/h3-13,19,22H,2,14-18H2,1H3,(H,29,31)
• InChI Key： HDKPWSCVUJAUET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)C1=CC=C(F)C(S(N2CCC(CC3=CC=CC=C3)CC2)(=O)=O)=C1

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• pka: 12.68±0.70(Predicted)

Additional information on 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide

3-(4-Benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide (CAS No. 451476-66-7): A Comprehensive Overview

3-(4-Benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide (CAS No. 451476-66-7) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the sulfonamide class and features a unique structural arrangement that includes a benzylpiperidine moiety, a sulfonyl group, and an ethylphenyl substituent. The presence of these functional groups endows the molecule with a range of biological activities, making it an interesting target for further investigation.

The benzylpiperidine moiety is a key structural feature of this compound, contributing to its pharmacological profile. Piperidine derivatives are well-known for their ability to modulate various biological processes, including neurotransmission and enzyme activity. The benzyl substitution further enhances the lipophilicity and bioavailability of the molecule, potentially improving its therapeutic potential. Recent studies have shown that compounds with similar structures exhibit potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels.

The sulfonyl group is another critical component of the molecule. Sulfonamides are widely used in medicinal chemistry due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide, the sulfonyl group likely plays a role in enhancing the compound's stability and solubility, which are crucial factors for drug development.

The ethylphenyl substituent adds another layer of complexity to the molecule. Ethylphenyl groups are known to influence the pharmacokinetic properties of compounds, such as their absorption, distribution, metabolism, and excretion (ADME). This substituent may also contribute to the compound's binding affinity for specific receptors or enzymes, thereby modulating its biological activity.

The presence of a fluorine atom in the 4-fluorobenzamide moiety is particularly noteworthy. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability and improve binding affinity. Fluorinated compounds often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. In the case of 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide, the fluorine atom may play a crucial role in optimizing its therapeutic index.

Recent research has focused on elucidating the biological activities of 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide and related compounds. Studies have shown that this molecule exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. For example, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, key mediators of inflammation.

In addition to its anti-inflammatory properties, 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide has shown promise in neuropharmacology. Research suggests that it may have potential as an antipsychotic agent due to its ability to modulate dopamine receptors. Dopamine receptor modulation is a key mechanism underlying the treatment of various psychiatric disorders, including schizophrenia and bipolar disorder.

The pharmacokinetic profile of 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide has also been investigated in preclinical studies. These studies have demonstrated that the compound exhibits favorable ADME properties, including good oral bioavailability and low clearance rates. This suggests that it may be suitable for development as an orally administered therapeutic agent.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential therapeutic applications of 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide. Clinical trials will be essential to evaluate its safety and efficacy in human subjects. Ongoing studies are exploring its potential in treating various conditions, including inflammatory diseases and psychiatric disorders.

In conclusion, 3-(4-benzylpiperidin-1-yl)sulfonyl-N-(4-ethylphenyl)-4-fluorobenzamide (CAS No. 451476-66-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an intriguing candidate for further investigation and development as a therapeutic agent.